4-methyl-N-(2-propoxyphenyl)benzenesulfonamide

• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-3-12-20-16-7-5-4-6-15(16)17-21(18,19)14-10-8-13(2)9-11-14/h4-11,17H,3,12H2,1-2H3
• InChI Key: PIBQQPVORCDPDU-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)C

Description

4-methyl-N-(2-propoxyphenyl)benzenesulfonamide, also known as MPB, is a sulfonamide compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPB is a white crystalline solid that is soluble in organic solvents and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide is not fully understood, but it is believed to involve inhibition of enzymes involved in various cellular processes such as inflammation and cell division. 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects:
4-methyl-N-(2-propoxyphenyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide inhibits the growth of cancer cells and induces apoptosis. 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide has also been shown to inhibit the replication of viruses such as herpes simplex virus type 1 (HSV-1) and human immunodeficiency virus type 1 (HIV-1).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide in lab experiments is its high purity and stability. 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide is also readily available and relatively inexpensive compared to other reagents. However, one limitation of using 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide. One area of interest is the development of 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide-based drugs for the treatment of various diseases such as cancer and viral infections. Another area of interest is the development of new synthetic methods for the production of 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide and its derivatives. Additionally, the use of 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide in material science and nanotechnology is an area of growing interest.

Synthesis Methods

The synthesis of 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with 2-propoxyaniline in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and the product is purified using column chromatography.

Scientific Research Applications

4-methyl-N-(2-propoxyphenyl)benzenesulfonamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. In agriculture, 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide has been used as a fungicide and herbicide. In material science, 4-methyl-N-(2-propoxyphenyl)benzenesulfonamide has been used as a precursor for the synthesis of various polymers and materials.